Cas no 2229319-17-7 (2-(2-hydroxy-4,5-dimethylphenyl)propanal)

• Product Name: 2-(2-hydroxy-4,5-dimethylphenyl)propanal
• CAS No: 2229319-17-7
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5856709
• PubChem ID: 165778634
• Update Time: 2025-05-24

2-(2-hydroxy-4,5-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4,5-dimethylphenyl)propanal
• EN300-1736232
• 2229319-17-7

• Inchi： 1S/C11H14O2/c1-7-4-10(9(3)6-12)11(13)5-8(7)2/h4-6,9,13H,1-3H3
• InChI Key： DOCFYBSNEKFXBZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C(C=O)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-hydroxy-4,5-dimethylphenyl)propanal

Recent Advances in the Study of 2-(2-hydroxy-4,5-dimethylphenyl)propanal (CAS: 2229319-17-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-hydroxy-4,5-dimethylphenyl)propanal (CAS: 2229319-17-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, antimicrobial agents, and enzyme inhibition studies. The presence of hydroxyl and aldehyde functional groups in its molecular structure makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthesis and characterization of 2-(2-hydroxy-4,5-dimethylphenyl)propanal, with particular emphasis on its reactivity and potential as a building block for pharmaceutical compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel anti-inflammatory agents. The research highlighted the compound's ability to undergo selective oxidation and condensation reactions, yielding derivatives with enhanced bioactivity and reduced cytotoxicity.

In addition to its synthetic utility, 2-(2-hydroxy-4,5-dimethylphenyl)propanal has been investigated for its direct biological activities. Preliminary in vitro studies have revealed its moderate antimicrobial properties against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. These findings, published in the European Journal of Medicinal Chemistry, suggest that further structural modifications could enhance its antimicrobial potency while maintaining selectivity.

The mechanism of action of 2-(2-hydroxy-4,5-dimethylphenyl)propanal and its derivatives is an area of active research. Computational docking studies have indicated potential interactions with key enzymatic targets, such as cyclooxygenase-2 (COX-2) and bacterial DNA gyrase. These insights, combined with experimental data, provide a foundation for the rational design of more potent and selective analogs. Researchers are particularly interested in exploring its potential as a scaffold for developing dual-action therapeutics with both anti-inflammatory and antimicrobial properties.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(2-hydroxy-4,5-dimethylphenyl)propanal derivatives. Current research efforts are directed toward improving their metabolic stability and bioavailability through structural modifications. Recent advancements in prodrug strategies and formulation technologies offer potential solutions to these limitations, as discussed in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 2-(2-hydroxy-4,5-dimethylphenyl)propanal (CAS: 2229319-17-7) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural features and demonstrated bioactivities make it a promising candidate for further development. Ongoing studies are expected to uncover additional therapeutic potentials and optimize its properties for clinical applications. The compound serves as an excellent example of how fundamental chemical research can lead to discoveries with significant implications for drug development and disease treatment.